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Compound of Interest

Compound Name: ML311

Cat. No.: B15583564

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of ML311
stock solutions in experimental settings. ML311 is a potent and selective small molecule
inhibitor of the Mcl-1/Bim protein-protein interaction, making it a valuable tool for research in
apoptosis, cancer biology, and drug development.[1]

Physicochemical Properties of ML311

A clear understanding of the physicochemical properties of ML311 is essential for accurate
stock solution preparation and experimental design. The key properties are summarized in the
table below.
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Property Value Reference
Molecular Weight 415.45 g/mol [2]

Formula C23H24F3N30 [2]

CAS Number 315698-17-0 [2]
Appearance Crystalline solid

Purity >98%

N Soluble to 50 mM in DMSO
Solubility _ [2]
and 50 mM in ethanol

Storage Store at -20°C [2]

Protocol for Preparing a 10 mM ML311 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML311 in dimethyl
sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions in cell
culture media for various in vitro assays.

Materials:

e ML311 powder

o Anhydrous dimethyl sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2704749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2704749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2704749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2704749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2704749/
https://www.benchchem.com/product/b15583564?utm_src=pdf-body
https://www.benchchem.com/product/b15583564?utm_src=pdf-body
https://www.benchchem.com/product/b15583564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Calculate the required mass of ML311.:

o To prepare 1 mL of a 10 mM stock solution, the required mass of ML311 can be calculated
using the following formula:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 415.45 g/mol = 0.41545 mg

o For easier handling, it is recommended to prepare a larger volume. For example, to
prepare 10 mL of a 10 mM stock solution, you would need 4.15 mg of ML311.

e Weighing ML311:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh the calculated amount of ML311 powder into the tube.
e Dissolving ML311.:

o Add the desired volume of anhydrous DMSO to the tube containing the ML311 powder.
For a 10 mM solution, if you weighed 4.15 mg of ML311, add 1 mL of DMSO.

o Cap the tube tightly.
e Ensuring Complete Dissolution:

o Vortex the solution vigorously for 1-2 minutes to ensure the ML311 is completely
dissolved.

o Visually inspect the solution to ensure there are no undissolved particles. If necessary,
gentle warming in a 37°C water bath can aid dissolution.

» Aliquoting and Storage:

o Once completely dissolved, aliquot the 10 mM ML311 stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.
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o Store the aliquots at -20°C for long-term storage. When stored properly, the solution is
stable for an extended period.

Experimental Workflow: Cell Viability Assay Using
ML311

This workflow outlines a typical experiment to assess the effect of ML311 on the viability of an
Mcl-1-dependent cancer cell line, such as the multiple myeloma cell line NCI-H929.[1]
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Caption: A typical experimental workflow for assessing cell viability.

Detailed Protocol for Cell Viability Assay:

o Cell Culture: Culture NCI-H929 cells in appropriate media and conditions until they reach the
exponential growth phase.

e ML311 Dilutions: Prepare a series of dilutions of the 10 mM ML311 stock solution in cell
culture medium to achieve the desired final concentrations for treatment (e.g., ranging from
0.1 uM to 100 pMm).

o Cell Seeding: Seed the NCI-H929 cells into a 96-well plate at a predetermined density (e.qg.,
5,000-10,000 cells per well).

o Treatment: After allowing the cells to adhere overnight, treat them with the various
concentrations of ML311. Include a vehicle control (DMSO) at the same final concentration
as in the highest ML311 treatment.
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 Incubation: Incubate the plate for a specified period, typically 48 to 72 hours, under standard
cell culture conditions.

 Viability Assay: Perform a cell viability assay, such as the MTT or CellTiter-Glo® assay,
according to the manufacturer's instructions.

o Data Analysis: Measure the signal (e.g., absorbance or luminescence) and normalize the
data to the vehicle control. Plot the results as a dose-response curve and calculate the half-
maximal effective concentration (EC50) to determine the potency of ML311 in the specific
cell line. ML311 has demonstrated an EC50 of 1.6 pM in NCI-H929 cells.[1]

Mechanism of Action: ML311 Signaling Pathway

ML311 exerts its pro-apoptotic effect by selectively inhibiting the anti-apoptotic protein Mcl-1.
Mcl-1 is a key regulator of the intrinsic apoptosis pathway. Under normal conditions, Mcl-1
sequesters the pro-apoptotic protein Bim, preventing it from activating the downstream
effectors Bax and Bak. By binding to the BH3-binding groove of Mcl-1, ML311 disrupts the Mcl-
1/Bim interaction. This releases Bim, which can then activate Bax and Bak, leading to
mitochondrial outer membrane permeabilization, cytochrome c release, caspase activation, and
ultimately, apoptosis.
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Caption: The signaling pathway of ML311-induced apoptosis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15583564?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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